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Compound of Interest

2-(Trifluoromethyl)thioxanthen-9-
Compound Name:
one

Cat. No.: B139428

Essential Safety and Handling Guide for 2-
(Trifluoromethyl)thioxanthen-9-one

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-(Trifluoromethyl)thioxanthen-9-one (CAS No. 1693-28-3). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Identifier and Properties

Property Value Reference
CAS Number 1693-28-3 [1][2]
Molecular Formula Ci14H7F30S [2][3]
Molecular Weight 280.27 g/mol [415]
Physical State Solid: Powder, Crystal [1]
Appearance White to Very pale yellow [1]

Melting Point 147-151 °C [11[4116]

] Acute Oral Toxicity (Category
Primary Hazard ) [1112]5]
4): Harmful if swallowed
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Pre-Operational Safety Plan

A thorough risk assessment is mandatory before handling this compound.
1.1. Engineering Controls:

e Ventilation: Always handle 2-(Trifluoromethyl)thioxanthen-9-one in a well-ventilated area.
[1] A chemical fume hood is required for procedures that may generate dust or aerosols.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[7]

1.2. Personal Protective Equipment (PPE) Selection: The following PPE is required for handling
this chemical. All PPE should be selected based on its resistance to the specific chemical
hazards.

PPE Category Specification Rationale & Citation

To prevent skin contact.

] Chemical-resistant gloves Always inspect gloves before
Hand Protection o
(e.g., Nitrile rubber). use and use proper removal
technique.

To protect eyes from dust

Safety glasses with side particles and splashes. A face
Eye & Face Protection shields or chemical safety shield may be required for
goggles. larger quantities or when there

is a significant splash risk.

) ) Long-sleeved lab coat or To protect skin from accidental
Skin & Body Protection ) )
chemical-resistant coveralls. contact.[2]

Not required for small-scale
use in a well-ventilated area or
) ) fume hood.[2] For tasks To prevent inhalation of the
Respiratory Protection ]
generating dust, use a NIOSH-  powdered compound.[1]
approved N99 (US) or P2 (EN

143) particle respirator.[1]
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Operational Protocol: Step-by-Step Handling

Adherence to this protocol minimizes exposure risk during routine laboratory operations.

Step 1: Preparation

Designate a specific area for handling the chemical.

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment (spatulas, weigh boats, containers) within the hood.

Put on all required PPE as specified in the table above.
Step 2: Weighing and Transfer
» Handle the solid carefully to avoid creating dust.[1][3]

o If transferring the powder, use techniques like gentle scooping rather than pouring from a
height.

¢ Close the container tightly immediately after use.[1]
Step 3: Post-Handling

» Thoroughly wash hands and any exposed skin with soap and water after handling, before
breaks, and at the end of the workday.[1][8]

o Decontaminate all equipment and the work surface.

 Remove and wash contaminated clothing before reuse.[2]

Storage and Disposal Plan

3.1. Storage Protocol:

» Conditions: Store in a tightly closed container in a cool, dark, and well-ventilated place.[1]
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Incompatibilities: No specific incompatible materials are known, but it should be stored away
from strong oxidizing agents.[1][9]

Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.[1]

3.2. Disposal Protocol:

Waste Generation: All materials contaminated with 2-(Trifluoromethyl)thioxanthen-9-one
(e.g., gloves, weigh boats, paper towels) must be treated as hazardous waste.

Disposal Method: Dispose of contents and containers in accordance with all local, state, and
national legislation.[1][3] The recommended method is incineration by a licensed and
accredited disposal contractor.[1] Alternatively, the material may be dissolved in a
combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.

Packaging: Only completely emptied packaging should be considered for recycling.[1]

Emergency Response Procedures

4.1. Spills:

Evacuate the immediate area if a large amount is spilled or dust is generated.
Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material.[3] Avoid actions that create
dust.

Where practical, use vacuum equipment for collection.[1]

Place the collected material into a suitable, sealed container for disposal.

4.2. First Aid:

If Swallowed: Rinse mouth with water.[1] Call a POISON CENTER or doctor if you feel
unwell.[1][2] Do NOT induce vomiting.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2376414&productDescription=THIOXANTHEN-9-ONE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://www.benchchem.com/product/b139428?utm_src=pdf-body
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=1693-28-3&Units=SI
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=1693-28-3&Units=SI
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://downloads.ossila.com/msds/2-trifluoromethylthioxanthen-9-one.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15402229&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15402229&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

« If on Skin: Rinse skin with plenty of water.[1] If skin irritation occurs, seek medical advice.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[1]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get
medical advice if you feel unwell.[1]

Mandatory Visualization

The following diagram illustrates the standard workflow for safely handling 2-
(Trifluoromethyl)thioxanthen-9-one.
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Caption: Logical workflow for the safe handling of 2-(Trifluoromethyl)thioxanthen-9-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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